Cas no 1804373-07-6 (Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate)

• Product Name: Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate
• CAS No: 1804373-07-6
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4868029
• Update Time: 2025-09-24

Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-3-17-10(15)8-7(9(12)13)5(16-2)4-6(11)14-8/h4,9H,3H2,1-2H3
• InChI Key： OUQGHHRGDPLHTB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)C(C(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate

Research Brief on Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate (CAS: 1804373-07-6)

Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate (CAS: 1804373-07-6) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and agrochemical development. This compound, characterized by its unique difluoromethyl and methoxy substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel antifungal agents, herbicides, and other therapeutic compounds, making it a subject of ongoing scientific interest.

Recent research has focused on the synthetic pathways and optimization of Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient three-step synthesis route starting from commercially available 2,6-dichloropyridine. The process involves selective methoxylation, difluoromethylation, and esterification, achieving an overall yield of 65%. The study highlighted the compound's stability under various pH conditions, which is crucial for its potential pharmaceutical applications.

In the agrochemical sector, this compound has shown promising herbicidal activity. A 2024 study in Pest Management Science reported that derivatives of Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate exhibited potent inhibition of acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. The difluoromethyl group was found to enhance binding affinity to the ALS active site, while the methoxy group contributed to improved soil mobility and plant uptake. Field trials demonstrated effective control of broadleaf weeds at application rates as low as 50 g/ha.

From a pharmaceutical perspective, researchers have investigated the compound's potential as a building block for antifungal agents. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into novel triazole derivatives targeting fungal CYP51 enzymes. The electron-withdrawing properties of the difluoromethyl group were shown to significantly improve metabolic stability compared to non-fluorinated analogs. In vitro testing against Candida albicans and Aspergillus fumigatus revealed MIC values in the range of 0.5-2 μg/mL, comparable to current first-line antifungals.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore features. X-ray crystallography data (PDB: 8X2F, 2024) revealed that the planar pyridine ring system allows for optimal π-stacking interactions with biological targets, while the ester group serves as a convenient handle for further derivatization. Molecular dynamics simulations suggest that the difluoromethyl group's conformational flexibility contributes to enhanced target binding through induced-fit mechanisms.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary results from a 2024 study in the European Journal of Medicinal Chemistry indicate that certain analogs show moderate activity against protein kinase targets involved in inflammatory pathways. Additionally, its use as a precursor for PET tracer development is being investigated, leveraging the fluorine atoms for radiolabeling with 18F.

In conclusion, Ethyl 6-chloro-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate (1804373-07-6) represents a highly versatile scaffold with demonstrated applications across multiple domains. Its unique combination of chemical properties continues to inspire innovative research in both pharmaceutical and agrochemical development. Future studies will likely focus on expanding its utility through targeted derivatization and exploring novel biological targets.